![molecular formula C8H6BrFO3 B070435 4-Bromo-2-fluoro-3-methoxybenzoic acid CAS No. 194804-92-7](/img/structure/B70435.png)
4-Bromo-2-fluoro-3-methoxybenzoic acid
Overview
Description
4-Bromo-2-fluoro-3-methoxybenzoic acid is a compound of interest in the field of organic chemistry, due to its potential applications in the synthesis of pharmaceuticals and materials. Its structure features a benzoic acid moiety substituted with bromo, fluoro, and methoxy groups, which significantly influence its chemical behavior and physical properties.
Synthesis Analysis
The synthesis of related compounds such as Methyl 4-bromo-2-methoxybenzoate and 3-Bromo-2-fluorobenzoic acid involves multiple steps, including bromination, hydrolysis, cyanidation, methoxylation, and esterification. These processes highlight the complexity of synthesizing halogenated benzoic acids and their derivatives, with overall yields and purity being critical factors (Chen Bing-he, 2008); (Zhou Peng-peng, 2013).
Molecular Structure Analysis
The molecular structure of similar bromo and methoxy substituted benzoic acids has been analyzed through crystallography, revealing interactions such as type II Br … Br interactions, Br … π, and weak H-bonding interactions. These structural features are crucial for understanding the reactivity and assembly of these molecules in the solid state (Pablo A. Raffo et al., 2016).
Scientific Research Applications
Synthesis Applications :
- Synthesis of Methyl 4-Bromo-2-methoxybenzoate : This compound was synthesized from 4-bromo-2-fluorotoluene, involving processes like bromination, hydrolysis, cyanidation, methoxylation, hydrolysis, and esterification, yielding a purity of 99.8% (Chen Bing-he, 2008).
Chemical Properties and Reactivity :
- Reactivity of Halogenobenzofurazans with Nucleophiles : Investigated the reactivity of various halogenobenzofurazans, including 4-bromo variants, with nucleophiles in methanol, revealing insights into substitution rates and mechanisms (D. D. Monte et al., 1971).
- Influence of Methoxy-Substituents on Halogen Bonds : Explored how methoxy-substituents affect Br...Br type II halogen bonds in bromobenzoic acid, providing insights into the molecular interactions and bonding characteristics (Pablo A. Raffo et al., 2016).
Biological and Environmental Interactions :
- Antibacterial Activity : Hydrazide-hydrazones of 3-methoxybenzoic acid showed high bacteriostatic or bactericidal activity against Gram-positive bacteria, particularly Bacillus spp., demonstrating potential medical applications (Łukasz Popiołek & Anna Biernasiuk, 2016).
- Degradation by Pseudomonas putida : Investigated the utilization of 2-bromo-, 2-chloro- and 2-fluorobenzoate by Pseudomonas putida, suggesting degradation pathways and environmental implications (K. Engesser & P. Schulte, 1989).
Drug Discovery and Synthesis :
- Synthesis of 4-(4-Bromo-2-fluoranilino)-7-hydroxy-6-methoxyquinazoline : An intermediate for vandetanib, an antagonist of the VEGFR and EGFR, was synthesized from 4-hydroxy-3-methoxybenzoic acid (Li Rong-dong, 2011).
Encapsulation for Controlled Release :
- Flavor Molecule Encapsulation : 4-hydroxy-3-methoxybenzoic acid, a flavor agent, was intercalated into layered double hydroxide for controlled flavor release, demonstrating applications in food science and technology (Mi-Mi Hong et al., 2008).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Benzoic acid derivatives are generally known to interact with various enzymes and receptors in the body, influencing their function .
Mode of Action
The compound’s bromine and fluorine substituents may enable it to participate in nucleophilic aromatic substitution reactions . The methoxy group and the carboxylic acid group also contribute to its reactivity .
Biochemical Pathways
Benzylic compounds are known to undergo free radical bromination, nucleophilic substitution, and oxidation .
Pharmacokinetics
Its predicted properties include a melting point of 168-170 °c, a boiling point of 3310±420 °C, and a density of 1701±006 g/cm3 . These properties may influence its bioavailability.
Result of Action
It may be used in the synthesis of biaryl intermediates by palladium-mediated coupling with various aryl boronic acids .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Bromo-2-fluoro-3-methoxybenzoic acid. For instance, it is sensitive to light and air , which could affect its stability and potency. Furthermore, the compound’s solubility in various solvents could influence its efficacy and bioavailability .
properties
IUPAC Name |
4-bromo-2-fluoro-3-methoxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrFO3/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJOKKTOXWITJGO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1F)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrFO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00582871 | |
Record name | 4-Bromo-2-fluoro-3-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00582871 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
194804-92-7 | |
Record name | 4-Bromo-2-fluoro-3-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00582871 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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